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Compound of Interest

Compound Name: 4'-Methoxychalcone

Cat. No.: B8813675 Get Quote

Part 1: Executive Summary & Scientific Rationale
4'-Methoxychalcone (4-MC) is a bioactive chalcone derivative distinct from its hydroxylated

analogs (e.g., 2'-hydroxy-4'-methoxychalcone) and dimeric forms (e.g., 4,4'-

dimethoxychalcone). Its primary utility in in vivo mouse models centers on metabolic regulation

and anti-inflammatory signaling.

Unlike many flavonoids that suffer from rapid glucuronidation and poor bioavailability, 4-MC

exhibits specific lipophilic characteristics that allow for effective oral dosing in lipid-based

vehicles. Mechanistically, it acts as a PPAR

agonist and an NF-

B inhibitor, making it a critical tool for researching insulin resistance, Type 2 Diabetes Mellitus
(T2DM), and adipose tissue remodeling.

Key Experimental Applications:

Metabolic Syndrome: Improvement of insulin sensitivity and glucose tolerance.

Adipocyte Biology: Promotion of adipocyte differentiation and modulation of adipokine

secretion (Adiponectin/Leptin).

Inflammation: Suppression of pro-inflammatory cytokines (TNF-
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, IL-6) in acute and chronic models.

Part 2: Physicochemical Properties & Formulation
Strategy[1]
The success of 4-MC administration relies heavily on overcoming its poor aqueous solubility.

Standard saline formulations often result in precipitation and inconsistent dosing. The following

vehicle strategies are validated for reproducibility.

Compound Properties[2][3][4][5][6][7][8][9]
Molecular Weight: 238.28 g/mol [1][2]

Appearance: Light yellow to white crystalline solid

Solubility:

Water: Insoluble

DMSO:

22 mg/mL (Soluble)

Ethanol: Soluble

Corn Oil: Soluble (with co-solvent support)

Validated Vehicle Formulations
Formulation A: Oral Gavage (Preferred for Metabolic Studies)[3]

Composition: 10% DMSO + 90% Corn Oil[1]

Stability: Prepare fresh daily.

Preparation Protocol:

Weigh the required amount of 4-MC.
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Dissolve completely in 100% DMSO (10% of final volume). Vortex and sonicate at 37°C

until clear.

Slowly add Corn Oil (90% of final volume) while vortexing vigorously.

Critical Step: Ensure no precipitation occurs upon oil addition. If cloudiness appears,

sonicate for an additional 5 minutes.

Formulation B: Intraperitoneal (IP) Injection
Composition: 5% DMSO + 40% PEG400 + 5% Tween 80 + 50% Saline

Note: IP administration is less common for 4-MC due to potential peritoneal irritation from

high PEG/DMSO concentrations over chronic periods. Use primarily for acute (1-3 day)

studies.

Preparation Protocol:

Dissolve 4-MC in DMSO.[4]

Add PEG400 and vortex.

Add Tween 80 and vortex.

Add warm Saline dropwise under constant agitation.

Part 3: In Vivo Dosing Protocols
Protocol 1: Metabolic Syndrome & Insulin Resistance
Model
Objective: To evaluate the anti-diabetic and insulin-sensitizing effects of 4-MC in High-Fat Diet

(HFD) or Streptozotocin (STZ)-induced diabetic mice.
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Parameter Specification Notes

Mouse Strain C57BL/6J (Male)
Standard model for diet-

induced obesity (DIO).

Age 6–8 weeks at start
Allow 1 week acclimation

before diet induction.

Induction HFD (60% kcal fat) or STZ

Establish insulin resistance

prior to treatment (e.g., 8-12

weeks HFD).

Dose Range 100 mg/kg – 200 mg/kg

100 mg/kg is the standard

effective dose; 200 mg/kg for

maximal effect.

Route Oral Gavage (p.o.)[3]
Mimics dietary intake; reduces

stress compared to chronic IP.

Frequency Once Daily (QD)
Administer at the onset of the

light cycle (ZT0).

Duration 4 – 8 Weeks

Chronic dosing is required to

observe PPAR

-mediated remodeling.

Control Vehicle Only (10% DMSO/Oil)
Essential to rule out vehicle-

induced metabolic shifts.

Experimental Workflow:

Baseline: Measure fasting blood glucose (FBG) and body weight.

Induction: Feed HFD for 8-12 weeks until mice exhibit obesity and hyperglycemia (>200

mg/dL).

Treatment Phase: Administer 4-MC (100 mg/kg) daily via oral gavage.

Monitoring:
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Weekly: Body weight and food intake.

Week 4 & 8: Glucose Tolerance Test (GTT) and Insulin Tolerance Test (ITT).

Termination: Collect serum for adipokine analysis (Adiponectin, Leptin) and adipose tissue

for histology (H&E) and gene expression (PPAR

, GLUT4).

Protocol 2: Acute Anti-Inflammatory Model
Objective: To assess the inhibition of pro-inflammatory cytokines in an LPS-induced sepsis or

acute inflammation model.

Parameter Specification Notes

Mouse Strain BALB/c or C57BL/6

BALB/c is often more sensitive

to Th2 responses; C57BL/6 for

Th1.

Induction LPS (Lipopolysaccharide)

1–5 mg/kg IP injection to

induce acute systemic

inflammation.

Dose 50 mg/kg – 100 mg/kg
Pre-treatment is critical for

preventive efficacy.

Route Intraperitoneal (IP) or Oral
IP provides faster onset for

acute cytokine storm models.

Timing Prophylactic
Administer 4-MC 1 hour prior

to LPS challenge.

Experimental Workflow:

Pre-treatment: Administer 4-MC (e.g., 100 mg/kg, IP) or Vehicle.

Challenge: 1 hour later, inject LPS (e.g., 5 mg/kg, IP).

Endpoint: Euthanize mice 4–6 hours post-LPS.
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Analysis: Harvest serum for ELISA (TNF-

, IL-1

, IL-6) and lung/liver tissue for NF-

B activation status (Western Blot).

Part 4: Mechanism of Action & Signaling Pathways
4-MC exerts its effects primarily through a dual mechanism:

Metabolic: Activation of PPAR

(Peroxisome Proliferator-Activated Receptor Gamma), driving adipocyte differentiation and
insulin sensitivity.

Anti-Inflammatory: Inhibition of the NF-

B canonical pathway, reducing transcriptional output of pro-inflammatory cytokines.

Mechanistic Diagram (Graphviz)
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Caption: Dual mechanistic action of 4'-Methoxychalcone targeting PPAR

-mediated insulin sensitization and NF-

B-mediated inflammation suppression.
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Antidiabetic Activities and GC-MS Analysis of 4-Methoxychalcone. Source: MDPI (2024).

URL:[Link] Relevance: Establishes the 100-200 mg/kg oral dosing range and glucose

tolerance efficacy in diabetic mice.

4,4'-Dimethoxychalcone improves insulin sensitivity of mice in high-fat diet. Source: Basic &

Clinical Medicine (2021).[5] URL:[Link] Relevance: Provides comparative context for

methoxychalcone derivatives in HFD models (Note: Differentiates 4-MC from DMC).

Anti-inflammatory properties of chalcones in murine macrophages. Source: International

Immunopharmacology (2013).[6] URL:[Link] Relevance: Validates the NF-

B and Nrf2 signaling pathways utilized in the mechanistic diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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